Cas no 66335-32-8 (2-chloro-1-methyl-1H-indole-3,5-dicarbaldehyde)

2-chloro-1-methyl-1H-indole-3,5-dicarbaldehyde structure
66335-32-8 structure
Product Name:2-chloro-1-methyl-1H-indole-3,5-dicarbaldehyde
CAS No:66335-32-8
MF:C11H8ClNO2
MW:221.639721870422
CID:524464
PubChem ID:2402657
Update Time:2025-09-21

2-chloro-1-methyl-1H-indole-3,5-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3,5-dicarboxaldehyde,2-chloro-1-methyl-
    • 2-CHLORO-1-METHYL-1H-INDOLE-3,5-DICARBALDEHYDE
    • 2-chloro-1-methylindole-3,5-dicarbaldehyde
    • AC1M6OX1
    • AC1Q3Y2Q
    • AG-G-50193
    • CTK5C4285
    • MolPort-002-465-319
    • 2-chloro-1-methyl-1H-indole-3,5-dicarbaldehyde
    • MDL: MFCD04624845
    • Inchi: 1S/C11H8ClNO2/c1-13-10-3-2-7(5-14)4-8(10)9(6-15)11(13)12/h2-6H,1H3
    • InChI Key: DZHRMXYXRVSNFD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)C2C=C(C=O)C=CC=2N1C

Computed Properties

  • Exact Mass: 221.02444
  • Monoisotopic Mass: 221.024356
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.1
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.33
  • Boiling Point: 416.8°Cat760mmHg
  • Flash Point: 205.8°C
  • Refractive Index: 1.616
  • PSA: 39.07

2-chloro-1-methyl-1H-indole-3,5-dicarbaldehyde Pricemore >>

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